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Compound of Interest

Compound Name: 2-Bromo-4'-fluoroacetophenone

Cat. No.: B032570 Get Quote

Essential Safety and Handling Guide for 2-
Bromo-4'-fluoroacetophenone
For Researchers, Scientists, and Drug Development Professionals: Your comprehensive guide

to the safe handling, storage, and disposal of 2-Bromo-4'-fluoroacetophenone (CAS No. 403-

29-2). This document provides immediate, essential safety protocols and logistical plans to

ensure the well-being of laboratory personnel and compliance with safety standards.

2-Bromo-4'-fluoroacetophenone is a corrosive chemical that can cause severe skin burns

and eye damage.[1] Strict adherence to the following guidelines is mandatory to minimize risks

and ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
This compound is classified as hazardous, causing severe skin corrosion and eye damage

(Category 1B and 1, respectively).[1] It may also be corrosive to metals.[2] Therefore, the use

of appropriate Personal Protective Equipment (PPE) is the first line of defense.

Recommended Personal Protective Equipment:
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Protection Type Specification Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield compliant with

OSHA's 29 CFR 1910.133 or

European Standard EN166.[1]

To prevent irreversible eye

damage from splashes or dust.

Hand Protection
Appropriate chemical-resistant

gloves.

To protect against severe skin

burns upon contact.[1]

Skin and Body Protection

Protective clothing to prevent

skin exposure.[1] A lab coat is

mandatory.

To shield the body from

accidental contact.

Respiratory Protection

Use only under a chemical

fume hood.[1] If the hood is not

available or in case of a large

spill, a NIOSH/MSHA-

approved respirator with

appropriate cartridges should

be used.

To avoid inhalation of dust,

which can cause respiratory

irritation.[2]

Operational Plan: Step-by-Step Handling Procedure
Safe handling of 2-Bromo-4'-fluoroacetophenone requires a controlled environment and

meticulous procedures. All operations should be conducted within a certified chemical fume

hood.

Step 1: Receiving and Storage

Upon receipt, inspect the container for any damage or leaks.

Store in a dry, refrigerated, and tightly closed container within a designated corrosives area.

[1]

The storage area should be locked.[1]

It is incompatible with strong oxidizing agents and strong bases.[1]
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Step 2: Weighing and Preparation

Before handling, ensure that an eyewash station and safety shower are readily accessible.

Wear all required PPE as detailed in the table above.

Conduct all weighing and solution preparation activities inside a chemical fume hood to

minimize dust generation and inhalation.[1]

Use dedicated, clearly labeled glassware.

Step 3: Use in Experimental Protocols

When adding the compound to reaction mixtures, do so slowly and carefully to avoid

splashing.

Maintain a clean and organized workspace.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the chemical, even if gloves were worn.[1]

Step 4: Spill Management

In case of a spill, evacuate the immediate area.

For small spills, absorb with an inert material, then sweep up and place in a suitable, labeled

container for disposal.[1] Avoid generating dust.

Do not allow the chemical to enter drains or the environment.[3]

Emergency First Aid Measures
Immediate action is critical in the event of exposure.
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Exposure Route First Aid Procedure

Eye Contact

Immediately rinse with plenty of water, including

under the eyelids, for at least 15 minutes.[1]

Seek immediate medical attention.[1]

Skin Contact

Immediately remove all contaminated clothing

and wash the affected area with plenty of water

for at least 15 minutes.[1] Seek immediate

medical attention.[1]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If the person is not

breathing, give artificial respiration, but do not

use the mouth-to-mouth method if the

substance was ingested or inhaled.[1] Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting.[1] Rinse the mouth

with water and call a physician or poison control

center immediately.[1]

Disposal Plan
All waste containing 2-Bromo-4'-fluoroacetophenone must be treated as hazardous waste.

Chemical Waste: Collect any unused material and residues in a clearly labeled, sealed

container.

Contaminated Materials: All disposable PPE (gloves, etc.), absorbent materials from spills,

and empty containers must be placed in a designated hazardous waste container.

Disposal Method: Dispose of all waste through an approved waste disposal plant in

accordance with local, state, and federal regulations.[1] Do not dispose of it in the regular

trash or down the drain.

Physical and Chemical Properties
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Property Value

Appearance
Beige to light grey-green crystalline powder or

flakes.[4][5]

Molecular Formula C8H6BrFO[4][6]

Molecular Weight 217.04 g/mol [6]

Melting Point 46 - 49 °C / 114.8 - 120.2 °F[1]

Boiling Point 150 °C / 302 °F @ 12 mmHg[1]

Flash Point > 110 °C / > 230 °F[1]

Solubility Soluble in methanol.[4][5]

Workflow for Safe Handling of 2-Bromo-4'-
fluoroacetophenone
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Caption: Workflow for the safe handling of 2-Bromo-4'-fluoroacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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